Cas no 16773-42-5 (Ornidazole)

• Product Name: Ornidazole
• CAS No: 16773-42-5
• MF: C₇H₁₀ClN₃O₃
• MW: 219.625600337982
• MDL: MFCD00057960
• CID: 50530
• PubChem ID: 253659868
• Update Time: 2025-11-10

Ornidazole Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-(2-methyl-5-nitro-1H-imidazol-1-yl)propan-2-ol
• 1(3-chloro-2-hydroxypropyl)-2-methyl-5-nitro imidazole
• alpha-(chloromethyl)-2-methyl-5-nitro-1H-Imidazole-1-ethanol
• Ornidazole
• 1-(3-Chloro-2-Hydroxypropyl)-2-Methyl-5-Nitroimidazole
• 1-Chloro-3-(2-methyl-5-nitro-1H-imidazol-1-yl)-2-propanol
• Ro 7-0207
• 1-chloro-3-(2-methyl-5-nitroimidazol-1-yl)propan-2-ol
• tiberal
• Madelen
• Ornidal
• NSC 95075
• Ornidazole API
• Ornidazole 0.1
• TIMTEC-BB SBB006918
• Ornidazole (Tiberal)
• ro7-0207
• Ornidazolum
• Ornidazol
• 1-(2-Hydroxy-3-chloropropyl)-2-methyl-5-nitroimidazole
• Ornidazole [USAN:INN]
• Ornidazolum [INN-Latin]
• Ornidazol [INN-Spanish]
• Ornidazole Levo-
• C7H10ClN3O3
• MLS000028628
• alpha-(Chlormethyl)-2-me
• Imidazole-1-ethanol, alpha-(chloromethyl)-2-methyl-5-nitro-
• SPBio_001948
• AB02333
• SMR000058726
• FT-0630433
• HMS2051D22
• AS-12121
• 62XCK0G93T
• HMS2095B09
• 16773-42-5
• BSPBio_000027
• CCRIS 9030
• Z1269240018
• AM86682
• ORNIDAZOLE [INN]
• A810899
• AC-2025
• DB13026
• SW196758-4
• (.+/-.)-Ornidazole
• UNII-62XCK0G93T
• HMS2093J22
• Opera_ID_1555
• Prestwick_584
• Prestwick2_000164
• Ro-70207
• NCIOpen2_006374
• NSC-95075
• BCP34382
• HY-B0508
• NCGC00016723-01
• NC00314
• ORNIDAZOLE [USAN]
• SCHEMBL43039
• alpha-(Chlormethyl)-2-methyl-5-nitro-imidazol-1-aethanol
• alpha-(Chloromethyl)-2-methyl-5-nitroimidazole-1-ethanol
• CCG-213587
• 5-23-05-00072 (Beilstein Handbook Reference)
• 1-chloro-3-(2-methyl-5-nitro-1-imidazolyl)-2-propanol
• Prestwick1_000164
• CCG-101064
• SR-01000000256-3
• NCGC00018275-05
• alpha-(Chlormethyl)-2-methyl-5-nitro-imidazol-1-aethanol [German]
• AKOS005111039
• NCGC00018275-02
• MFCD00057960
• HMS1568B09
• BRD-A42759514-001-03-1
• AB00383044_15
• Prestwick3_000164
• AB00513814
• ORNIDAZOLE [MART.]
• .alpha.-(Chloromethyl)-2-methyl-5-nitro-1H-imidazole-1-ethanol
• HMS2234L22
• DTXSID4045420
• SR-01000000256-4
• HMS3373M17
• 1-Chloro-3-(2-methyl-5-nitro-1H-imidazol-1-yl)-2-propanol #
• 1H-Imidazole-1-ethanol, .alpha.-(chloromethyl)-2-methyl-5-nitro-
• NSC-759295
• BRD-A42759514-001-09-8
• .alpha.-(Chloromethyl)-2-methyl-5-nitroimidazole-1-ethanol
• Ornidazole,(S)
• CHEBI:75176
• RO-7-0207
• Ornidazole, analytical standard
• Q-201520
• Imidazole-1-ethanol, .alpha.-(chloromethyl)-2-methyl-5-nitro-
• D05274
• ORNIDAZOLE [MI]
• (R)-Ornidazole
• CHEMBL1449676
• HMS3712B09
• BCP12975
• Ornidazole,1(3-chloro-2-hydroxypropyl)-2-methyl-5-nitro imidazole
• SBI-0206881.P001
• Ornidazole, (R)-;(R)-1-chloro-3-(2-methyl-5-nitro-1H-imidazol-1-yl)propan-2-ol
• ORNIDAZOLE [WHO-DD]
• CAS-16773-42-5
• NSC759295
• BCP13382
• Pharmakon1600-01505981
• EN300-6731079
• NSC95075
• IPWKIXLWTCNBKN-UHFFFAOYSA-N
• EINECS 240-826-0
• BRN 0614299
• O0417
• Ornidazole Levo-;Ornidazole Impurity 7;Levornidazole
• HMS3652C03
• MLS001424188
• 1-chloro-3-(2-methyl-5-nitro-1N-imidazol-1-yl)propan-2-ol
• Prestwick0_000164
• BPBio1_000031
• NS00004561
• DTXCID2025420
• 1-chloro-3-(2-methyl-5-nitro-imidazol-1-yl)propan-2-ol
• HMS3393D22
• Tox21_110582_1
• SR-01000000256
• AB00383044_14
• Ornidazole (USAN/INN)
• s3121
• AKOS015894928
• 1H-Imidazole-1-ethanol, alpha-(chloromethyl)-2-methyl-5-nitro-
• Q2358146
• .alpha.-(Chlormethyl)-2-methyl-5-nitro-imidazol-1-aethanol
• Tox21_110582
• BDBM50247904
• BBL005302
• BRD-A42759514-001-20-5
• BRD-A42759514-001-19-7
• STK629340
• BRD-A42759514-001-21-3

• MDL： MFCD00057960
• Inchi： 1S/C7H10ClN3O3/c1-5-9-3-7(11(13)14)10(5)4-6(12)2-8/h3,6,12H,2,4H2,1H3
• InChI Key： IPWKIXLWTCNBKN-UHFFFAOYSA-N
• SMILES： ClCC(CN1C(=CN=C1C)[N+](=O)[O-])O
• BRN： 0614299

Computed Properties

• Exact Mass: 219.04100
• Monoisotopic Mass: 219.041069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 83.9

Experimental Properties

• Color/Form: Powder
• Density: 1.6545 (rough estimate)
• Melting Point: 90.0 to 94.0 deg-C
• Boiling Point: 443.2°C at 760 mmHg
• Flash Point: 221.9 oC
• Refractive Index: 1.6000 (estimate)
• Solubility: Soluble in ethanol at 50mg/ml
• PSA: 83.87000
• LogP: 1.22260
• pka: 2.4 ± 0.1(at 25℃)
• λmax: 276(H2SO4 aq.)(lit.)
• Merck: 6872
• Solubility: Not determined

Ornidazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36
• RTECS：NI5460000
• Hazardous Material Identification：
• Risk Phrases：R22
• HazardClass：IRRITANT
• Toxicity：LD50 in rats, mice (mg/kg): 1780, 1420 orally (Grunberg); LD50 in mice (mg/kg): >2000 orally, >2000 i.p. (Hoffer, Grunberg)
• Storage Condition：4°C, protect from light, stored under nitrogen

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on Ornidazole

Ornidazole (CAS No. 16773-42-5): A Comprehensive Overview of Its Applications and Recent Research Findings

Ornidazole, a compound with the chemical name 1-(2-hydroxyethyl)-2-phenyl-1H-imidazo[1,5-a][1,4]benzodiazepine, is a well-known entity in the field of pharmaceutical chemistry. Its CAS number, CAS No. 16773-42-5, uniquely identifies it in scientific literature and databases. This compound has garnered significant attention due to its broad-spectrum antimicrobial properties and its role in various therapeutic applications. Over the years, extensive research has been conducted to elucidate its mechanism of action, optimize its formulations, and explore new potential uses.

The antimicrobial efficacy of ornidazole is primarily attributed to its ability to interfere with DNA synthesis and repair in microbial cells. It functions by inhibiting the activity of topoisomerases, which are essential enzymes for bacterial DNA replication and transcription. This mechanism makes ornidazole particularly effective against a wide range of Gram-positive and Gram-negative bacteria, as well as certain protozoan parasites. The compound's dual action against both bacteria and parasites has made it a valuable asset in treating infections caused by these pathogens.

In recent years, the application of ornidazole has expanded beyond traditional antimicrobial therapies. One notable area of research has been its potential role in anti-inflammatory and anti-cancer treatments. Studies have demonstrated that ornidazole can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, its ability to induce apoptosis in cancer cells has been explored, suggesting its potential as a chemotherapeutic agent. These findings have opened up new avenues for further investigation into the therapeutic applications of ornidazole.

The pharmacokinetic properties of ornidazole have also been extensively studied to enhance its clinical efficacy. Research indicates that the compound exhibits good oral bioavailability and can be administered via multiple routes, including oral tablets, intravenous injections, and topical formulations. This versatility in administration makes it suitable for treating a variety of infections in different parts of the body. Furthermore, studies have shown that ornidazole has a relatively short half-life, which necessitates careful dosing regimens to maintain therapeutic levels while minimizing potential side effects.

One of the most significant advancements in the field has been the development of novel derivatives of ornidazole with enhanced properties. Researchers have focused on modifying the chemical structure of ornidazole to improve its solubility, stability, and target specificity. For instance, derivatives with improved water solubility have shown promise in reducing injection-related side effects while maintaining or even enhancing antimicrobial activity. These innovations highlight the ongoing efforts to optimize the therapeutic profile of ornidazole-based compounds.

The safety profile of ornidazole has been thoroughly evaluated through numerous clinical trials and animal studies. While generally well-tolerated at recommended doses, some side effects such as nausea, vomiting, and headache have been reported. However, these are often mild and transient in nature. More serious adverse effects are rare but may include liver enzyme abnormalities and hematological disorders. As with any pharmaceutical agent, careful monitoring and dose adjustment are essential to ensure patient safety.

The future prospects for ornidazole are promising, with ongoing research aimed at uncovering new therapeutic uses and improving existing formulations. One area of interest is its potential application in combination therapies alongside other antibiotics or antiparasitic agents to combat multidrug-resistant pathogens. Additionally, exploring its role in chronic inflammatory conditions such as rheumatoid arthritis is an emerging field that could expand its clinical utility.

In conclusion, ornidazole (CAS No. 16773-42-5) is a versatile compound with significant antimicrobial properties and emerging applications in other therapeutic areas. Its mechanism of action, pharmacokinetic profile, and safety profile make it a valuable tool in modern medicine. With continued research and development efforts, ornidazole is poised to play an even greater role in addressing various health challenges in the future.